3,3-Difluoro-2-hydroxypropanoic acid

• IUPAC Name: 3,3-difluoro-2-hydroxypropanoic acid
• InChI: InChI=1S/C3H4F2O3/c4-2(5)1(6)3(7)8/h1-2,6H,(H,7,8)
• InChI Key: XHZVULXGMGJDID-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)F)(C(=O)O)O
• Molecular Formula: C3H4F2O3
• Molecular Weight: 126.06 g/mol
• CAS No.: 371961-43-2

Description

3,3-Difluoro-2-hydroxypropanoic acid is a chemical compound with the molecular formula C3H4F2O3. It has a molecular weight of 126.06. This compound is used in laboratory chemicals, the manufacture of substances, and scientific research and development.

Synthesis Analysis

The synthesis of 2-fluoro-3-hydroxypropionic acid, a compound similar to this compound, was achieved using E. coli coexpressing methylmalonyl CoA synthase (MatBrp), methylmalonyl CoA reductase (MCR) and malonate transmembrane protein (MadLM). The concentration of 2-F-3-HP reached 50.0 mg/L by whole-cell transformation after 24 hours.

Molecular Structure Analysis

The InChI code for this compound is 1S/C3H4F2O3/c4-2(5)1(6)3(7)8/h1-2,6H,(H,7,8). The InChI Key is XHZVULXGMGJDID-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The boiling point of this compound is predicted to be 298.8±35.0 °C. Its density is predicted to be 1.540±0.06 g/cm3. The pKa value is predicted to be 2.66±0.11.

Scientific Research Applications

Bioproduction of Valuable Chemicals

3-Hydroxypropanoic acid (3-HP), closely related to 3,3-Difluoro-2-hydroxypropanoic acid, is a platform chemical with a high demand in the global market. It serves as a precursor in the industrial production of chemicals like acrylic acid and derivatives, as well as in bioplastic production. Advances in metabolic engineering and synthetic biology have enhanced the bio-production of 3-HP from renewable resources, leveraging microbes such as Escherichia coli and Saccharomyces cerevisiae. These advancements include introducing heterologous pathways, precise gene expression control, enzyme engineering, and optimizing fermentation conditions. However, the challenge remains to achieve production levels suitable for industrial exploitation (Jers et al., 2019).

Development of Novel Fluorescence Probes

Research on fluorescence probes has made significant strides in detecting highly reactive oxygen species (hROS) such as hydroxyl radical and peroxidase intermediates. Novel probes like 2-[6-(4'-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) have been synthesized for this purpose. These probes can differentiate between hROS and other reactive oxygen species (ROS), offering a valuable tool for studying the roles of hROS in biological and chemical applications (Setsukinai et al., 2003).

Contributions to Material Science

In material science, the study of rac-3,3,3-Trifluorolactic acid, a derivative of this compound, has shown its potential in forming structured materials. Its crystal structure and interactions can inspire the design of new materials with specific properties, such as those needed for advanced electronics or biomaterials (Gerber & Betz, 2013).

Safety and Hazards

3,3-Difluoro-2-hydroxypropanoic acid is classified as a skin corrosive 1B, eye damage 1, and may cause respiratory irritation (STOT SE 3). It is advised to avoid breathing dust, mist, spray, and to use only outdoors or in a well-ventilated area. Protective gloves, clothing, eye protection, and face protection should be worn when handling this substance.

Future Directions

Fluorine has become an important element for the design of synthetic molecules for use in medicine, agriculture, and materials. The introduction of fluorine atoms into organic compound molecules can often give these compounds new functions and make them have better performance. Therefore, the study and application of fluorinated compounds like 3,3-Difluoro-2-hydroxypropanoic acid have vast potential in various scientific fields.